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Abstract
Torosachrysone 8-O-beta-gentiobioside is a naturally occurring naphtho-α-pyrone glycoside

that has garnered interest within the scientific community for its potential therapeutic properties.

This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and reported biological activities. While specific quantitative data

on its bioactivity and detailed experimental protocols remain limited in publicly accessible

literature, this document consolidates the available information and presents representative

methodologies for its study. The guide also addresses the current gap in knowledge regarding

its mechanism of action and associated signaling pathways.

Chemical Structure and Properties
Torosachrysone 8-O-beta-gentiobioside is characterized by a tetracyclic aglycone core,

torosachrysone, linked to a gentiobiose (a disaccharide of two β-D-glucose units) moiety via an

O-glycosidic bond at the C-8 position.
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IUPAC Name: (3S)-8-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-3,4-dihydro-3,9-

dihydroxy-6-methoxy-3-methyl-1(2H)-anthracenone

CAS Number: 94356-13-5

Molecular Formula: C₂₈H₃₆O₁₅

Molecular Weight: 612.58 g/mol

The structural elucidation of Torosachrysone 8-O-beta-gentiobioside is typically achieved

through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance

(NMR) spectroscopy (¹H-NMR, ¹³C-NMR, COSY, HMQC, HMBC) and Mass Spectrometry

(MS).

Physicochemical Properties
A summary of the key physicochemical properties of Torosachrysone 8-O-beta-
gentiobioside is presented in Table 1. These properties are crucial for its handling,

formulation, and in vitro/in vivo studies.

Property Value Source(s)

Molecular Formula C₂₈H₃₆O₁₅ [1][2]

Molecular Weight 612.58 g/mol [1]

CAS Number 94356-13-5 [1][2]

Appearance Yellow crystalline powder [3]

Predicted Density 1.66 ± 0.1 g/cm³ [3]

Predicted Boiling Point 950.7 ± 65.0 °C [3]

Predicted pKa 6.93 ± 0.40 [3]

Storage Condition 2-8°C [3]

Biological Activities
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Torosachrysone 8-O-beta-gentiobioside is reported to possess a range of biological

activities, primarily based on its classification as a phenolic compound and its presence in

medicinal plants.[3] The primary reported activities include:

Antioxidant Activity: As a phenolic glycoside, it is presumed to exhibit antioxidant properties

by scavenging free radicals.

Anti-inflammatory Activity: General anti-inflammatory effects have been attributed to this

class of compounds.[3]

Anti-tumor Activity: Potential anti-tumor activities have also been suggested.[3]

It is critical to note that while these activities are mentioned in general terms, specific

quantitative data, such as IC₅₀ values from various assays, for Torosachrysone 8-O-beta-
gentiobioside are not readily available in the reviewed literature.

Experimental Protocols
Detailed experimental protocols specifically for Torosachrysone 8-O-beta-gentiobioside are

not extensively documented. However, this section provides representative methodologies for

the isolation, characterization, and evaluation of the biological activities of similar natural

products, which can be adapted for the study of this compound.

Isolation and Purification
Torosachrysone 8-O-beta-gentiobioside is naturally found in the seeds of Cassia tora (Linn.)

and plants of the Rubiaceae family.[3][4] A general workflow for its isolation and purification is

depicted below.
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Plant Material (e.g., Cassia tora seeds)

Solvent Extraction
(e.g., Methanol, Ethanol)

Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Preparative HPLC
(e.g., C18 column)

Pure Torosachrysone 8-O-beta-gentiobioside

Structural Elucidation
(NMR, MS)
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Torosachrysone 8-O-beta-gentiobioside
(in a suitable solvent)

Incubation Incubation

DPPH Radical Solution ABTS Radical Cation Solution

Spectrophotometric Measurement
(Absorbance at ~517 nm)

Spectrophotometric Measurement
(Absorbance at ~734 nm)

Calculation of % Inhibition and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13404381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13404381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

